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Compound of Interest

Compound Name: 4-Ethylpyridine

Cat. No.: B7769192

This in-depth technical guide provides a comprehensive overview of the boiling point and
density of 4-Ethylpyridine. The information is curated for researchers, scientists, and
professionals in drug development, offering precise data, detailed experimental methodologies,
and logical visualizations to support laboratory work and theoretical analysis.

Core Physicochemical Data of 4-Ethylpyridine

4-Ethylpyridine is a pyridine derivative with the chemical formula C7H9N. It is a colorless to

pale yellow liquid with a distinct, unpleasant odor.[1] The ethyl group at the fourth position of

the pyridine ring influences its chemical and physical properties.[1] Below is a summary of its
key physical properties.

Boiling Point and Density

The boiling point and density are critical parameters for the purification, handling, and
application of 4-Ethylpyridine in various chemical syntheses. The data presented in the
following tables are compiled from multiple sources.

Table 1: Boiling Point of 4-Ethylpyridine
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Boiling Point (°C) Pressure (mmHg) Source Citation
168 760 [213](4]

164 - 170 760 [5][6]

169.999 760 [7]

169.6 - 170.0 750 [8]

163 - 165 760

Table 2: Density of 4-Ethylpyridine

Density (g/mL) Temperature (°C) Source Citation
0.942 25 [21(3][4][5]

0.9404 22 [8]

0.928 Not Specified [7]

0.910 Not Specified

Experimental Protocols for Property Determination

While specific experimental details for the cited values for 4-Ethylpyridine are not publicly
available, this section outlines standardized and widely accepted methodologies for
determining the boiling point and density of organic liquids.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[5] A common and effective method for this determination is the capillary tube method.

Apparatus:
e Thiele tube or oil bath

o Thermometer (calibrated)
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Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heating source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or other suitable heating medium

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is then immersed in a Thiele tube or an oil bath filled with a heating medium
like liquid paraffin.

e The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

e The heating is stopped when a continuous stream of bubbles is observed.

e The liquid is allowed to cool, and the temperature at which the liquid begins to enter the
capillary tube is recorded as the boiling point.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and accurate method
involves the use of a pycnometer or, for a less rigorous measurement, a graduated cylinder
and a balance.

Apparatus:
o Pycnometer (for high accuracy) or a graduated cylinder

e Analytical balance
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e Thermometer
Procedure:

e The mass of a clean, dry, and empty pycnometer or graduated cylinder is accurately
measured using an analytical balance.

o The vessel is then filled with the liquid sample up to a calibrated mark (for a pycnometer) or
a specific volume is added (to a graduated cylinder).

e The mass of the vessel containing the liquid is measured.
e The temperature of the liquid is recorded as density is temperature-dependent.

e The mass of the liquid is calculated by subtracting the mass of the empty vessel from the
mass of the filled vessel.

e The density is then calculated by dividing the mass of the liquid by its volume.

Visualized Workflows and Concepts

To further elucidate the experimental and theoretical aspects, the following diagrams are
provided.
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Caption: Experimental workflow for determining physical properties.
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Caption: Intermolecular forces and their effect on boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-
Ethylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769192#4-ethylpyridine-boiling-point-and-density-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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